2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 2-(4-fluorophenyl)-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C10H8FN3O2/c1-6-9(10(15)16)13-14(12-6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key: KCRVIJNGPBZBGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1C(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C10H8FN3O2
• Molecular Weight: 221.19 g/mol
• CAS RN: 338748-46-2

Description

The compound “2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a carboxylic acid group (-COOH), a fluorophenyl group (a phenyl ring with a fluorine atom), and a methyl group (-CH3).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, fluorophenyl group, carboxylic acid group, and methyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the carboxylic acid group could participate in acid-base reactions, and the triazole ring might be involved in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Triazole derivatives, including 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid, are a class of five-membered heterocyclic compounds recognized for their significant potential in drug development due to their diverse biological activities. These compounds can exhibit a wide range of pharmacological properties such as anti-inflammatory, antimicrobial, antitumoral, and antiviral effects. The ongoing research and patents on triazole derivatives emphasize their importance in the pharmaceutical industry, highlighting their role in developing new therapeutic agents (Ferreira et al., 2013).

Advances in Synthesis Techniques

The synthesis of triazole derivatives, including this compound, has been a subject of considerable interest, given their relevance in creating new molecules with potential therapeutic applications. Techniques such as the Huisgen cycloaddition (click chemistry) have been pivotal in developing regioselective and eco-friendly methods for constructing triazole compounds. These advances not only facilitate the production of triazole-based drugs but also align with green chemistry principles, offering energy-efficient and sustainable pathways for synthesizing these important heterocycles (de Souza et al., 2019).

Triazole Derivatives as Corrosion Inhibitors

Besides their pharmaceutical applications, triazole derivatives have found utility as corrosion inhibitors for various metals and alloys. The structural versatility of triazoles, particularly their ability to form stable complexes with metal ions, makes them effective in protecting metal surfaces against corrosion. This application is particularly relevant in industries where metal longevity and integrity are critical. The development of 1,4-disubstituted 1,2,3-triazole compounds through regioselective synthesis offers a promising route to non-toxic, environmentally friendly corrosion inhibitors (Hrimla et al., 2021).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies or data, it’s difficult to predict the mechanism of action for this compound.

Future Directions

The future research directions for this compound could involve further studies to understand its synthesis, properties, and potential applications. This might include exploring its reactivity, investigating its potential uses, and studying its safety profile.